1,3-Bis(benzo[d][1,3]dioxol-4-yl)urea

• IUPAC Name: 1,3-bis(1,3-benzodioxol-4-yl)urea
• InChI: InChI=1S/C15H12N2O5/c18-15(16-9-3-1-5-11-13(9)21-7-19-11)17-10-4-2-6-12-14(10)22-8-20-12/h1-6H,7-8H2,(H2,16,17,18)
• InChI Key: YHPOGLVHCGSZFI-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=CC=CC(=C2O1)NC(=O)NC3=C4C(=CC=C3)OCO4
• Molecular Formula: C15H12N2O5
• Molecular Weight: 300.27 g/mol

Description

1,3-Bis(benzo[d][1,3]dioxol-4-yl)urea is a chemical compound with the molecular formula C15H12N2O5. It has a molecular weight of 300.27. The compound is a white to off-white solid.

Molecular Structure Analysis

The molecular structure of 1,3-Bis(benzo[d][1,3]dioxol-4-yl)urea consists of 37 bonds in total. There are 25 non-H bonds, 13 multiple bonds, 2 rotatable bonds, 1 double bond, 12 aromatic bonds, 2 five-membered rings, 2 six-membered rings, 2 nine-membered rings, 1 urea (-thio) derivative, and 4 aromatic ethers.

Physical And Chemical Properties Analysis

1,3-Bis(benzo[d][1,3]dioxol-4-yl)urea is a white to off-white solid. It has a molecular weight of 300.27. The compound has a high GI absorption, is a P-gp substrate, and is an inhibitor of CYP1A2, CYP2D6, and CYP3A4. Its water solubility is moderate.

Scientific Research Applications

Antimicrobial Activity

• 1,3-Bis(benzo[d][1,3]dioxol-4-yl)urea belongs to the class of 1,3,4-oxadiazoles, which have demonstrated broad-spectrum biological properties. . Researchers have explored its potential as an antimicrobial agent, particularly against bacteria and fungi.

Anticancer Potential

• The compound’s structure suggests potential anticancer activity. Researchers have synthesized derivatives incorporating two benzo[d][1,3]dioxol-5-yl moieties and evaluated their antitumor effects. .

Cell Cycle Regulation

• Investigations have explored the impact of 1,3-Bis(benzo[d][1,3]dioxol-4-yl)urea on cell cycle progression. .

Analgesic Properties

• Although not extensively studied, the compound’s structure suggests potential analgesic effects. .

Anti-HIV Activity

• While not directly confirmed for this specific compound, the broader class of 1,3,4-oxadiazoles has shown anti-HIV properties. .

Central Nervous System (CNS) Effects

• Some 1,3,4-oxadiazoles exhibit CNS depressant activity. .

Safety and Hazards

The compound has been classified with the signal word “Warning” and has hazard statements H302, H315, H319, H332, H335. Precautionary statements include P261, P280, P305, P338, P351.